Cas no 869377-79-7 ((αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride)

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride is a chiral amine derivative featuring a difluoromethyl group at the α-position of the benzenemethanamine scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The difluoromethyl group enhances metabolic stability and modulates electronic properties, while the hydrochloride salt improves solubility and handling. The stereospecific (αS)-configuration ensures precise chiral control, making it valuable for asymmetric synthesis and drug development. Its well-defined structure and high purity make it suitable for use in mechanistic studies, ligand design, and the development of fluorinated therapeutics.

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride structure

869377-79-7 structure

Product Name:(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride

CAS No:869377-79-7

MF:C₈H₁₀ClF₂N

MW:193.62150812149

CID:4663268

Update Time:2025-06-07

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S)-2,2-Difluoro-1-phenylethanamine;hydrochloride
- (alphaS)-alpha-(Difluoromethyl)-benzenemethanamineHydrochloride
- (alphaS)-alpha-(Difluoromethyl)-benzenemethanamine Hydrochloride
- AT33450
- (1S)-2,2-DIFLUORO-1-PHENYLETHAN-1-AMINE HYDROCHLORIDE
- Benzenemethanamine, α-(difluoromethyl)-, hydrochloride, (αS)- (9CI)
- (S)-2,2-Difluoro-1-phenylethan-1-amine hydrochloride
- (αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride
- Inchi： 1S/C8H9F2N.ClH/c9-8(10)7(11)6-4-2-1-3-5-6;/h1-5,7-8H,11H2;1H/t7-;/m0./s1
- InChI Key： PRPURMZIWSKOBV-FJXQXJEOSA-N
- SMILES： [C@@H](C1C=CC=CC=1)(N)C(F)F.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 111
Topological Polar Surface Area: 26

Experimental Properties

Melting Point: NA

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D447215-25mg	(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride	869377-79-7		25mg	$207.00	2023-05-18
TRC	D447215-50mg	(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride	869377-79-7		50mg	$374.00	2023-05-18
TRC	D447215-100mg	(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride	869377-79-7		100mg	$678.00	2023-05-18
TRC	D447215-250mg	(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride	869377-79-7		250mg	$ 1800.00	2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB11267-5g	Benzenemethanamine, α-(difluoromethyl)-, hydrochloride (1:1), (αS)-	869377-79-7	95%	5g	$3987	2023-09-07
Enamine	EN300-6478048-0.05g	(1S)-2,2-difluoro-1-phenylethan-1-amine hydrochloride	869377-79-7	95%	0.05g	$659.0	2023-06-01
Enamine	EN300-6478048-0.1g	(1S)-2,2-difluoro-1-phenylethan-1-amine hydrochloride	869377-79-7	95%	0.1g	$859.0	2023-06-01
Enamine	EN300-6478048-0.25g	(1S)-2,2-difluoro-1-phenylethan-1-amine hydrochloride	869377-79-7	95%	0.25g	$1225.0	2023-06-01
Enamine	EN300-6478048-0.5g	(1S)-2,2-difluoro-1-phenylethan-1-amine hydrochloride	869377-79-7	95%	0.5g	$1931.0	2023-06-01
Enamine	EN300-6478048-1.0g	(1S)-2,2-difluoro-1-phenylethan-1-amine hydrochloride	869377-79-7	95%	1g	$2475.0	2023-06-01

(αS)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Production Method

Production Method 1

869334-21-4

869377-79-7

Reaction Conditions

1.1 Reagents: Disodium phosphate , Mercury alloy, nonbase, Hg,Na Solvents: Methanol ; 0.5 - 1 h, -15 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane ; 10 - 30 min, rt

Reference

Facile synthesis of chiral α-difluoromethyl amines from N-(tert-butylsulfinyl)aldimines

Li, Ya; Hu, Jinbo, Angewandte Chemie, 2005, 44(36), 5882-5886

Production Method 2

869377-79-7

Reaction Conditions

1.1 Reagents: Lead tetraacetate Solvents: Methanol , Dichloromethane ; 20 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; 24 h, rt

Reference

Umpolung Reactivity of Difluoroenol Silyl Ethers with Amines and Amino Alcohols. Application to the Synthesis of Enantiopure α-Difluoromethyl Amines and Amino Acids

Huguenot, Florent; Billac, Anne; Brigaud, Thierry; Portella, Charles, Journal of Organic Chemistry, 2008, 73(7), 2564-2569